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Compound of Interest

2,6-di-tert-Butyl-4-
Compound Name:
(dimethylaminomethyl)phenol

Cat. No.: B167131

An In-depth Technical Guide to 2,6-di-tert-Butyl-
4-(dimethylaminomethyl)phenol

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol, a sterically hindered phenolic
compound. It is intended for researchers, scientists, and drug development professionals who
may utilize this compound in their work.

Chemical Identity and Physical Properties

2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol, also known by various synonyms and
trade names, is a solid organic compound. Its key identifiers and physical properties are
summarized in the tables below.
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Identifier Value

2,6-bis(tert-butyl)-4-
IUPAC Name

[(dimethylamino)methyl]phenol
CAS Number 88-27-7[1][2][3][4]

Molecular Formula

C17H29NO[2][3][4]

Molecular Weight

263.42 g/mol [2][3][4][5]

Synonyms

(3,5-di-tert-Butyl-4-
hydroxybenzyl)dimethylamine, 2,6-Di-tert-butyl-
a-(dimethylamino)-4-cresol, 4-
[(Dimethylamino)methyl]-2,6-bis(1,1-
dimethylethyl)phenol, Antioxidant 703, Agidol 3,
Ethyl 703[1][2][5][6]

InChl Key

VMZVBRIIHDRYGK-UHFFFAQOY SA-N[4]

SMILES

CN(C)Cclcc(c(0)c(c1)C(C)(C)C)C(C)(C)C

Physical Property Value

Appearance Solid

Melting Point 90-95 °C, 93-94 °C[2][7]

Boiling Point 172 °C at 30 mmHg[2]

Flash Point 138 °C[2][8]

Solubility Soluble in organic solvents, not in water.[3]

Vapor Pressure

0.002 Pa at 25 °C[2]

Chemical Properties and Reactivity

This compound is a hindered phenol, a class of compounds known for their antioxidant
properties. The bulky tert-butyl groups ortho to the hydroxyl group sterically hinder the phenol,
which influences its reactivity and makes it an effective radical scavenger.[3] It is used to
stabilize materials such as lubricating oils, rubber, and synthetic resins against oxidation.[1][2]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2431950.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.biosynth.com/p/AAA08827/88-27-7-26-di-tert-butyl-4-dimethylaminomethylph
https://webbook.nist.gov/cgi/cbook.cgi?ID=C88277&Type=IR-SPEC&Index=0
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.biosynth.com/p/AAA08827/88-27-7-26-di-tert-butyl-4-dimethylaminomethylph
https://webbook.nist.gov/cgi/cbook.cgi?ID=C88277&Type=IR-SPEC&Index=0
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.biosynth.com/p/AAA08827/88-27-7-26-di-tert-butyl-4-dimethylaminomethylph
https://webbook.nist.gov/cgi/cbook.cgi?ID=C88277&Type=IR-SPEC&Index=0
https://pubchem.ncbi.nlm.nih.gov/compound/66609
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2431950.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/66609
https://www.chemeo.com/cid/90-526-8/2-6-di-tert-Butyl-4-dimethylaminomethyl-phenol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C88277&Type=IR-SPEC&Index=0
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.myskinrecipes.com/shop/en/food-amp-cosmetic-component-standards/170921-26-di-tert-butyl-4-dimethylaminomethylphenol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2195236&productDescription=26-DI-TERT-BUTL-4-%28DIMETH+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/p/AAA08827/88-27-7-26-di-tert-butyl-4-dimethylaminomethylph
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.biosynth.com/p/AAA08827/88-27-7-26-di-tert-butyl-4-dimethylaminomethylph
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2431950.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2431950_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The presence of both a phenolic hydroxyl group and a tertiary amine moiety provides multiple
reactive sites for organic synthesis.[9] The hydroxyl group can undergo reactions like
etherification and esterification, while the dimethylaminomethyl group can be involved in
quaternization or act as a directing group.[9] It is generally stable under normal conditions but
may react with strong oxidizing agents.[3]

Synthesis

2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol is synthesized via the Mannich reaction.
[10] This is a three-component condensation reaction involving 2,6-di-tert-butylphenoal,
formaldehyde, and dimethylamine.[1][2][11]

Reaction Mechanism: Mannich Reaction

The synthesis proceeds through the formation of an iminium ion from dimethylamine and
formaldehyde, which then electrophilically attacks the electron-rich aromatic ring of 2,6-di-tert-
butylphenol at the para position.

Iminium Ion Formation
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Caption: Synthesis of 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol via the Mannich
Reaction.
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Experimental Protocols
Synthesis of 2,6-di-tert-Butyl-4-
(dimethylaminomethyl)phenol

The following is a representative experimental protocol for the synthesis of the title compound
based on the principles of the Mannich reaction.

Materials:

e 2,6-di-tert-butylphenol

o Dimethylamine (25% aqueous solution)
o Formaldehyde (37% aqueous solution)
e Toluene

o Diethyl ether

» Heptane

e Sodium sulfate (anhydrous)

Procedure:

In a round-bottom flask, dissolve 2,6-di-tert-butylphenol in toluene.
 To this solution, add a 25% aqueous solution of dimethylamine at room temperature.

¢ Cool the reaction mixture and add a 37% aqueous formaldehyde solution dropwise,
maintaining a low temperature.

 After the addition is complete, warm the mixture and stir for several hours.

o Heat the reaction mixture to reflux for a couple of hours to ensure the reaction goes to
completion.

o Cool the mixture and dilute it with diethyl ether.
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Transfer the mixture to a separatory funnel and wash the organic layer with water multiple
times.

Dry the organic phase over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the crude
product.

Recrystallize the crude product from heptane to yield purified white crystals of 2,6-di-tert-
butyl-4-(dimethylaminomethyl)phenol.[12]
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Caption: Experimental workflow for the synthesis and purification of the title compound.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.

Spectroscopy Data Availability

Infrared (IR) Spectrum Available[4][13]

13C Nuclear Magnetic Resonance (NMR) Available[14]

Mass Spectrometry (Electron lonization) Available[4][15]
Applications

The primary application of 2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol is as an
antioxidant.[1][2] Its sterically hindered phenolic structure allows it to act as a radical
scavenger, thereby preventing oxidative degradation of materials. In the context of drug
development and organic synthesis, its bifunctional nature makes it a versatile intermediate for
the synthesis of more complex molecules.[7][9]

Antioxidant Mechanism

The antioxidant activity stems from the ability of the phenolic hydroxyl group to donate a
hydrogen atom to a free radical, thus neutralizing it. The resulting phenoxy radical is stabilized
by the bulky tert-butyl groups, preventing it from initiating further radical chain reactions.
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Caption: General mechanism of a hindered phenol as a radical scavenging antioxidant.

Safety and Handling

2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol is harmful if swallowed and may cause skin
and eye irritation.[16] It is essential to handle this chemical with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[17] Work should be
conducted in a well-ventilated area or a fume hood.[8] For detailed safety information, refer to
the Safety Data Sheet (SDS).[8][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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